anguinomycin B
anguinomycin B
Brand Name:
Vulcanchem
CAS No.:
111278-00-3
VCID:
VC0054915
InChI:
InChI=1S/C32H46O6/c1-8-27(15-16-28-13-10-14-30(35)38-28)19-22(3)12-9-11-21(2)17-24(5)31(36)26(7)32(37)25(6)18-23(4)20-29(33)34/h9-11,14-17,19-20,22,24-26,28,32,37H,8,12-13,18H2,1-7H3,(H,33,34)/b11-9+,16-15+,21-17+,23-20+,27-19+
SMILES:
CCC(=CC(C)CC=CC(=CC(C)C(=O)C(C)C(C(C)CC(=CC(=O)O)C)O)C)C=CC1CC=CC(=O)O1
Molecular Formula:
C32H46O6
Molecular Weight:
526.7 g/mol
anguinomycin B
CAS No.: 111278-00-3
Main Products
VCID: VC0054915
Molecular Formula: C32H46O6
Molecular Weight: 526.7 g/mol
| CAS No. | 111278-00-3 |
|---|---|
| Product Name | anguinomycin B |
| Molecular Formula | C32H46O6 |
| Molecular Weight | 526.7 g/mol |
| IUPAC Name | (2E,10E,12E,16E,18E)-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid |
| Standard InChI | InChI=1S/C32H46O6/c1-8-27(15-16-28-13-10-14-30(35)38-28)19-22(3)12-9-11-21(2)17-24(5)31(36)26(7)32(37)25(6)18-23(4)20-29(33)34/h9-11,14-17,19-20,22,24-26,28,32,37H,8,12-13,18H2,1-7H3,(H,33,34)/b11-9+,16-15+,21-17+,23-20+,27-19+ |
| Standard InChIKey | QLEZOSIKJQCEQI-MVGWMUTRSA-N |
| Isomeric SMILES | CC/C(=C\C(C)C/C=C/C(=C/C(C)C(=O)C(C)C(C(C)C/C(=C/C(=O)O)/C)O)/C)/C=C/C1CC=CC(=O)O1 |
| SMILES | CCC(=CC(C)CC=CC(=CC(C)C(=O)C(C)C(C(C)CC(=CC(=O)O)C)O)C)C=CC1CC=CC(=O)O1 |
| Canonical SMILES | CCC(=CC(C)CC=CC(=CC(C)C(=O)C(C)C(C(C)CC(=CC(=O)O)C)O)C)C=CC1CC=CC(=O)O1 |
| Synonyms | anguinomycin B |
| PubChem Compound | 6444135 |
| Last Modified | Nov 11 2021 |
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